Cas no 90563-57-8 (2,3-dihydro-1H-indole-5-carbaldehyde)

2,3-Dihydro-1H-indole-5-carbaldehyde is a versatile heterocyclic aldehyde featuring a fused indoline core. Its structure combines the reactivity of an aldehyde group with the stability of a partially saturated indole scaffold, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound is particularly useful for constructing complex heterocycles, serving as a precursor for ligands, catalysts, and bioactive molecules. Its electron-rich aromatic system and aldehyde functionality enable selective modifications, such as condensation or nucleophilic addition reactions. The product is typically supplied with high purity, ensuring consistent performance in synthetic applications. Proper handling under inert conditions is recommended to preserve its stability.
2,3-dihydro-1H-indole-5-carbaldehyde structure
90563-57-8 structure
Product Name:2,3-dihydro-1H-indole-5-carbaldehyde
CAS No:90563-57-8
MF:C9H9NO
MW:147.173862218857
CID:798470
PubChem ID:18785166
Update Time:2025-10-13

2,3-dihydro-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carboxaldehyde,2,3-dihydro-
    • 2,3-dihydro-1H-indole-5-carbaldehyde
    • 5-Indolinecarboxaldehyde (7CI)
    • AT-051/43422878
    • 5-indolinecarbaldehyde
    • DTXSID10596242
    • SCHEMBL698531
    • SB65093
    • indoline-5-carbaldehyde
    • AKOS006359354
    • A929169
    • 90563-57-8
    • CS-0055775
    • EN300-2960187
    • DB-113758
    • Inchi: 1S/C9H9NO/c11-6-7-1-2-9-8(5-7)3-4-10-9/h1-2,5-6,10H,3-4H2
    • InChI Key: SUAXWOZVUOMRER-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C=1)CCN2

Computed Properties

  • Exact Mass: 147.068413911g/mol
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.1Ų

2,3-dihydro-1H-indole-5-carbaldehyde Pricemore >>

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